Cas no 1162-53-4 (16-Dehydropregnolone)

16-Dehydropregnolone Properties

Names and Identifiers

• 16-Dehydropregnenolone
• 5,16-Pregnadiene-3beta-ol-20-one
• 16-DEHYDRO PREGNENLONE ACETATE
• 16-dehydro-pregnenolone
• 16-Dehydropregnolone
• 16-DPA
• 5A,16-DEHYROPREGNENOLONE
• 80-574
• CDRI
• Dehydropregnenolone
• delta16-Pregnenolone
• DPA
• Pregna-5,16-dienolone
• 18-Dehydropregnenolone Acetate Impurity J
• 16-Dehydro Pregnenolone
• AKOS005622678
• NCGC00325004-01
• Pregna-5,16-dien-20-one, 3beta-hydroxy-
• 1-[(3S,8R,9S,10R,13S,14S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• .DELTA.16-Pregnenolone
• EINECS 214-602-8
• CHEBI:27486
• Delta(16)-pregnenolone
• 3.BETA.-HYDROXYPREGNA-5,16-DIEN-20-ONE
• 3beta-Hydroxypregna-5,16-dien-20-one
• (-)-Pregnadienolone
• NSC15467
• Pregna-5,16-dien-20-one, 3-hydroxy-, (3beta)-
• DTXSID401016789
• Pregnadienolone
• AC-12900
• Pregna-5,16-dien-20-one, 3-hydroxy-, (3.beta.)-
• 7349506P5S
• 5,16-Pregnadien-3beta-ol-20-one
• 1-((3S,8R,9S,10R,13S,14S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethan-1-one
• LMST02030164
• AMY22297
• W-108584
• (3beta)-3-hydroxypregna-5,16-dien-20-one
• MFCD00046219
• Pregna-5,16-dien-20-one, 3-hydroxy-, (3b)-
• Pregna-5, 3.beta.-hydroxy-
• Pregna-5, 3-hydroxy-, (3.beta.)-
• Pregna-5,16-dien-20-one, 3.beta.-hydroxy-
• 3.BETA.-HYDROXY-.DELTA.5,16-PREGNADIEN-20-ONE
• NSC-15467
• 3-Hydroxypregna-5,16-dien-20-one #
• AB01319784-02
• NS00045493
• 3-beta-Hydroxypregna-5,16-dien-20-one
• SCHEMBL177687
• 3 beta-Hydroxy-5,16-pregnadien-20-one
• 5,16-Pregnadien-3.beta.-ol-20-one
• 16,17-Didehydropregnenolone
• AS-14017
• 3.BETA.-HYDROXY-20-OXOPREGNA-5,16-DIENE
• NSC 15467
• Q27103159
• A803580
• 1162-53-4
• UNII-7349506P5S
• Pregna-5,16-dien-20-one,3-hydroxy-,(3b)-
• BBL029914
• Pregna-5,16-dien-20-one, 3-hydroxy-, (3beta)-(9CI)
• STK801867
• (3b)-3-Hydroxypregna-5,16-dien-20-one
• 3 beta-hydroxypregna-5,16-dien-20-one
• DTXCID801474987
• 3b-Hydroxypregna-5,16-dien-20-one
• Pregna-5,16-dien-20-one, 3beta-hydroxy-(8CI)
• 5,16-Pregnadien-3I2-ol-20-one
• (3.beta.)-3-Hydroxypregna-5,16-dien-20-one
• 3BETA-HYDROXY-20-OXOPREGNA-5,16-DIENE
• G77638
• 3BETA-HYDROXY-DELTA5,16-PREGNADIEN-20-ONE
• 1-((3S,8R,9S,10R,13S,14S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta(a)phenanthren-17-yl)ethanone
• 5,16-Pregnadien-3b-ol-20-one
• +Expand

• MDL： MFCD00046219
• InChIKey： YLFRRPUBVUAHSR-RRPFGEQOSA-N
• Inchi： 1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,6,15-16,18-19,23H,5,7-12H2,1-3H3/t15-,16-,18-,19-,20-,21+/m0/s1
• SMILES： O[C@H]1CC[C@@]2([C@H]3CC[C@@]4(C(=CC[C@H]4[C@@H]3CC=C2C1)C(=O)C)C)C

Computed Properties

• Exact Mass: 314.22500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 314.225
• Heavy Atom Count: 23
• Complexity: 601
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 4.43540
• PSA: 37.30000
• Refractive Index: 1.565
• Boiling Point: 456.6 °C at 760 mmHg
• Flash Point: 194.4 °C
• Density: 1.11